Cas no 1173706-35-8 (N-Octyl Nortadalafil)

• Product Name: N-Octyl Nortadalafil
• CAS No: 1173706-35-8
• MF: C₂₉H₃₃N₃O₄
• MW: 487.590027570724
• CID: 1011100
• PubChem ID: 25209784
• Update Time: 2025-04-20

N-Octyl Nortadalafil Chemical and Physical Properties

Names and Identifiers

• N-Octyl Nortadalafil
• (6R,12aR)-2-octyl-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydropyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
• (6R,12aR)-6-(Benzo[d][1,3]dioxol-5-yl)-2-octyl-2,3,12,12a-tetrahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4(6H,7H)-dione
• Q27275829
• J-003610
• 1173706-35-8
• Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-octyl-, (6R,12aR)-; N-Octylnortadalafil
• J2.653.876I
• (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-octyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
• Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-octyl-, (6R,12aR)-
• CV0VX49V8F
• UNII-CV0VX49V8F
• N-Octylnortadalafil

• MDL： MFCD19705096
• Inchi： 1S/C29H33N3O4/c1-2-3-4-5-6-9-14-31-17-26(33)32-23(29(31)34)16-21-20-10-7-8-11-22(20)30-27(21)28(32)19-12-13-24-25(15-19)36-18-35-24/h7-8,10-13,15,23,28,30H,2-6,9,14,16-18H2,1H3/t23-,28-/m1/s1
• InChI Key： JIMWYJMUPCVOFA-QDPGVEIFSA-N
• SMILES： O=C1[C@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3=CC=C4C(=C3)OCO4)N2C(CN1CCCCCCCC)=O

Computed Properties

• Exact Mass: 487.24700
• Monoisotopic Mass: 487.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.87000
• LogP: 4.81780